![molecular formula C24H30N2O5S B2614782 N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-isobutoxybenzenesulfonamide CAS No. 922002-85-5](/img/structure/B2614782.png)
N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-isobutoxybenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the oxazepine ring and the sulfonamide group would significantly influence its structure .Chemical Reactions Analysis
The chemical reactions that this compound can undergo would depend on its functional groups. The oxazepine ring might undergo reactions typical of heterocyclic compounds, while the sulfonamide group could participate in a variety of reactions involving the sulfur or nitrogen atoms .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the sulfonamide group might make it more polar and increase its solubility in water.Scientific Research Applications
Synthesis and Structural Analysis
Research efforts have been dedicated to the synthesis of novel heterocyclic compounds through various synthetic routes. For instance, studies have described the synthesis of tetrahydrobenzo[b][1,4]oxazepine derivatives, showcasing methodologies for constructing complex molecular architectures that could serve as potential intermediates for pharmaceuticals (Shaabani et al., 2010; Babazadeh et al., 2016) Shaabanietal.,2010 Babazadehetal.,2016Babazadeh et al., 2016Babazadehetal.,2016.
In another study, the synthesis of 9-nitro-5H-spiro[benzo[b]tetrazolo[1,5-d][1,4]oxazepine-4,2′-oxirane] via an unusual ring-expansion process was reported, highlighting the potential of utilizing novel synthetic pathways to access complex heterocyclic systems (Kolluri et al., 2018) Kollurietal.,2018.
Medicinal Chemistry Applications
- The research on the structural modification of heterocyclic compounds has implications for medicinal chemistry, particularly in the design of novel drug candidates. Studies have reported the synthesis of compounds with potential inhibitory activity against therapeutically relevant targets, such as carbonic anhydrases, showcasing the applicability of these synthetic efforts in discovering new therapeutic agents (Sapegin et al., 2018) Sapeginetal.,2018.
Physicochemical and Computational Studies
- Investigations into the physicochemical properties and computational studies of synthesized compounds offer insights into their stability, reactivity, and potential biological activities. For example, research on benzimidazole-tethered oxazepine hybrids has provided valuable information on their molecular structures, electrostatic potential, and potential nonlinear optical (NLO) properties, indicating their applicability in various scientific and technological fields (Almansour et al., 2016) Almansouretal.,2016.
Mechanism of Action
Safety and Hazards
The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.
Future Directions
Properties
IUPAC Name |
N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-7-yl)-4-(2-methylpropoxy)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H30N2O5S/c1-6-13-26-21-14-18(7-12-22(21)31-16-24(4,5)23(26)27)25-32(28,29)20-10-8-19(9-11-20)30-15-17(2)3/h6-12,14,17,25H,1,13,15-16H2,2-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGASEMCHNSECAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)COC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)OCC(C(=O)N3CC=C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H30N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
458.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.